Cas no 20824-29-7 (strictosidine)

Strictosidine is a pivotal monoterpene indole alkaloid intermediate, widely recognized for its role in the biosynthesis of numerous pharmacologically active compounds. It serves as a precursor in the synthesis of complex alkaloids such as vincristine and vinblastine, which are critical in anticancer therapies. Strictosidine is characterized by its high purity and stability, making it suitable for research in enzymology, metabolic engineering, and pharmaceutical development. Its enzymatic production via strictosidine synthase ensures stereochemical precision, facilitating reproducible results in biochemical studies. This compound is essential for advancing investigations into alkaloid pathways and developing novel therapeutic agents.

strictosidine structure

Product Name:strictosidine

CAS No:20824-29-7

MF:C₂₇H₃₄N₂O₉

MW:530.566868305206

CID:910618

PubChem ID:161336

Update Time:2025-06-07

strictosidine Chemical and Physical Properties

Names and Identifiers

- strictosidine
- (5S)-5-carboxystrictosidine
- .(4S)-6t-
- 3alpha(S)-strictosidine
- CS-0084513
- 2H-Pyran-5-carboxylic acid, 3-ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-4-((2,3,4,9-tetrahydro-1H-pyrido(3,4-b)indol-1-yl)methyl)-, methyl ester, (2S-(2alpha,3beta,4beta(R*)))-
- methyl (2S,3R,4S)-3-ethenyl-2-(beta-D-glucopyranosyloxy)-4-[(1S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-ylmethyl]-3,4-dihydro-2H-pyran-5-carboxylate
- (2S,3R,4S)-Methyl 4-(((S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)methyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3-vinyl-3,4-dihydro-2H-pyran-5-carboxylate
- STRICTOSIDIN
- methyl (2S,3R,4S)-3-ethenyl-4-[[(1S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl]methyl]-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
- 3-alpha(S)-Strictosidine
- C03470
- Isovincoside
- SCHEMBL8322946
- 20824-29-7
- methyl (2S, 3R, 4S)-3-ethenyl-4-[[(1S)-2, 3, 4, 9-tetrahydro-1H-pyrido[3, 4-b]indol-1-yl]methyl]-2-[(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3, 4-dihydro-2H-pyran-5-carboxylate
- 45T874R5N4
- AKOS040762379
- DTXSID40943068
- HY-124165
- UNII-45T874R5N4
- CHEBI:17559
- Q2356148
- (2S-(2alpha,3beta,4beta(R*)))-3-Ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-4-((2,3,4,9-tetrahydro-1H-pyrido(3,4-b)indol-1-yl) methyl)-2H-pyran-5-carboxylic acid, methyl ester
- (-)-Strictosidine
- CHEMBL402211
- FS-7040
- Methyl (4S,5R,6S)-5-ethenyl-4-{[(1S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl]methyl}-6-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-5,6-dihydro-4H-pyran-3-carboxylate
- 3-Isovincoside
- methyl (2S,3R,4S)-3-ethenyl-2-(beta-D-glucopyranosyloxy)-4-((1S)-2,3,4,9-tetrahydro-1H-pyrido(3,4-b)indol-1-ylmethyl)-3,4-dihydro-2H-pyran-5-carboxylate
- methyl (2S,3R,4S)-3-ethenyl-4-(((1S)-2,3,4,9-tetrahydro-1H-pyrido(3,4-b)indol-1-yl)methyl)-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3,4-dihydro-2H-pyran-5-carboxylate
- Methyl (2S,3R,4R)-3-ethenyl-4-{[(1S)-1H,2H,3H,4H,9H-pyrido[3,4-b]indol-1-yl]methyl}-2-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3,4-dihydro-2H-pyran-5-carboxylic acid
- DA-78063
- (2S-(2 alpha,3 beta,4 beta(R*)))-3-ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-4-((2,3,4,9-tetrahydro-1H-pyrido(3,4-b)indol-1-yl) methyl)-2H-pyran-5-carboxylic acid, methyl ester
- Methyl (2S,3R,4R)-3-ethenyl-4-(((1S)-1H,2H,3H,4H,9H-pyrido(3,4-b)indol-1-yl)methyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-3,4-dihydro-2H-pyran-5-carboxylic acid
- Inchi： 1S/C27H34N2O9/c1-3-13-16(10-19-21-15(8-9-28-19)14-6-4-5-7-18(14)29-21)17(25(34)35-2)12-36-26(13)38-27-24(33)23(32)22(31)20(11-30)37-27/h3-7,12-13,16,19-20,22-24,26-33H,1,8-11H2,2H3/t13-,16+,19+,20-,22-,23+,24-,26+,27+/m1/s1
- InChI Key： XBAMJZTXGWPTRM-NTXHKPOFSA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](C=C)[C@@H](C(C(=O)OC)=CO1)C[C@H]1C2=C(C3C=CC=CC=3N2)CCN1

Computed Properties

Exact Mass: 530.22600
Monoisotopic Mass: 530.22643067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 38
Rotatable Bond Count: 8
Complexity: 887
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 163Å²

Experimental Properties

Color/Form: Powder
PSA: 162.73000
LogP: 0.72170

strictosidine Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

strictosidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S47790-5mg	3α(S)-strictosidine	20824-29-7		5mg	¥4640.0	2021-09-07
TargetMol Chemicals	TN5072-5 mg	Strictosidine	20824-29-7	98%	5mg	￥ 3,230	2023-07-10
TargetMol Chemicals	TN5072-1 mL * 10 mM (in DMSO)	Strictosidine	20824-29-7	98%	1 mL * 10 mM (in DMSO)	￥ 4940	2023-09-15
TargetMol Chemicals	TN5072-5mg	Strictosidine	20824-29-7		5mg	￥ 3230	2024-07-19
A2B Chem LLC	AF36189-5mg	Strictosidine	20824-29-7		5mg	$577.00	2024-04-20
TargetMol Chemicals	TN5072-1 ml * 10 mm	Strictosidine	20824-29-7		1 ml * 10 mm	￥ 4940	2024-07-19